Cas no 1541270-14-7 (2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one)

• Product Name: 2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one
• CAS No: 1541270-14-7
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 4773963
• Update Time: 2025-05-24

2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2-(pyridin-3-yl)piperidin-1-yl)ethan-1-one
• 2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C12H17N3O/c13-8-12(16)15-7-2-1-5-11(15)10-4-3-6-14-9-10/h3-4,6,9,11H,1-2,5,7-8,13H2
• InChI Key： FYUYELFOBUNGQD-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCCCC1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 0.1
• Topological Polar Surface Area: 59.2

Additional information on 2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one

Research Brief on 2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one (CAS: 1541270-14-7)

2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one (CAS: 1541270-14-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidine-pyridine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The synthesis of 2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one involves a multi-step process, with key intermediates being optimized for yield and purity. Recent advancements in synthetic methodologies have enabled the production of this compound with high enantiomeric purity, which is critical for its biological activity. The compound's structural features, including the presence of both amino and carbonyl functional groups, contribute to its ability to interact with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels.

Pharmacological studies have demonstrated that 2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one exhibits significant affinity for specific neurotransmitter receptors, including those involved in dopamine and serotonin signaling pathways. These findings suggest its potential utility in treating neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have further corroborated its efficacy and safety profile, although detailed mechanistic studies are still underway to elucidate its precise mode of action.

Recent preclinical trials have highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. These attributes make it a promising candidate for further development as a CNS-active therapeutic agent. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underlie its biological effects, paving the way for the design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of 2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 2-amino-1-[2-(pyridin-3-yl)piperidin-1-yl]ethan-1-one (CAS: 1541270-14-7) represents a promising scaffold for the development of novel CNS therapeutics. Continued research into its pharmacological properties, synthetic optimization, and clinical potential will be essential to fully realize its therapeutic value. This research brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.